Cas no 859954-66-8 (2H-Purine-2,8(3H)-dione,7,9-dihydro-6-methyl-)
859954-66-8 structure
Product Name:2H-Purine-2,8(3H)-dione,7,9-dihydro-6-methyl-
CAS No:859954-66-8
MF:C6H6N4O2
MW:166.13744020462
CID:718097
PubChem ID:136477168
Update Time:2025-04-19
2H-Purine-2,8(3H)-dione,7,9-dihydro-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Purine-2,8(3H)-dione,7,9-dihydro-6-methyl-
- 6-methyl-3,7,8,9-tetrahydro-2H-purine-2,8-dione
- 2.8-Dioxy-6-methylpurin
- 6-Methyl-7,9-dihydro-2H-purine-2,8(3H)-dione
- SCHEMBL9406628
- 859954-66-8
-
- Inchi: 1S/C6H6N4O2/c1-2-3-4(9-5(11)7-2)10-6(12)8-3/h1H3,(H3,7,8,9,10,11,12)
- InChI Key: ATLKIPFUJXZOCY-UHFFFAOYSA-N
- SMILES: O=C1NC2C(=C(C)NC(N=2)=O)N1
Computed Properties
- Exact Mass: 166.049
- Monoisotopic Mass: 166.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.6A^2
- XLogP3: -1.1
2H-Purine-2,8(3H)-dione,7,9-dihydro-6-methyl- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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